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Application Notes and Protocols for Tfllrn-NH2
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tfllrn-NH2 is a synthetic peptide amide with the sequence Thr-Phe-Leu-Leu-Arg-Asn-NH2. It

acts as a selective agonist for the Protease-Activated Receptor 2 (PAR2), a G protein-coupled

receptor (GPCR) involved in a variety of physiological and pathological processes, including

inflammation, pain, and cancer.[1] Activation of PAR2 by agonists like Tfllrn-NH2 initiates a

cascade of intracellular signaling events, making it a valuable tool for studying PAR2 function

and for the development of novel therapeutics targeting this receptor.

These application notes provide detailed protocols for the preparation of Tfllrn-NH2 stock

solutions and its application in a common cell-based assay: the measurement of Extracellular

signal-regulated kinase 1/2 (ERK1/2) phosphorylation.
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A summary of the key properties of Tfllrn-NH2 is provided in the table below.

Property Value Reference

Molecular Formula C35H59N11O8 [2]

Molecular Weight 761.91 g/mol [2]

Appearance White to off-white solid [2]

Sequence
Thr-Phe-Leu-Leu-Arg-Asn-

NH2
[2]

Protocol for Preparing Tfllrn-NH2 Stock Solution
Materials:

Tfllrn-NH2 peptide powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Ultrasonic bath (optional)

Procedure:

Determine the required concentration and volume of the stock solution. A common stock

concentration for in vitro cell-based assays is 10 mM.

Weigh the appropriate amount of Tfllrn-NH2 powder. For example, to prepare 1 mL of a 10

mM stock solution, you would need 7.62 mg of the peptide.

Add the appropriate volume of DMSO to the peptide powder. For a 10 mM stock solution,

add DMSO to the desired final volume. It is recommended to use newly opened, anhydrous

DMSO as the peptide is hygroscopic.[2]

Facilitate dissolution. Gently vortex the solution. If the peptide does not fully dissolve,

sonicate the solution in an ultrasonic bath for short intervals until it is completely dissolved.[2]
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Aliquot and store. Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[2][3]

Stock Solution Dilution Table (for a starting mass of 1 mg):

Desired Stock Concentration Volume of DMSO to Add

1 mM 1.3125 mL

5 mM 0.2625 mL

10 mM 0.1312 mL

Experimental Applications: PAR2 Signaling and
ERK1/2 Phosphorylation
Tfllrn-NH2 activates PAR2, which can couple to multiple G proteins, including Gαq, Gαi, and

Gα12/13, to initiate downstream signaling cascades.[3] One of the key downstream pathways

activated by PAR2 is the mitogen-activated protein kinase (MAPK) pathway, leading to the

phosphorylation of ERK1/2.[4][5]

PAR2 Signaling Pathway
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. Par2-mediated responses in inflammation and regeneration: choosing between repair and
damage - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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